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Compound of Interest

Compound Name:
Ethyl 4-

bromocyclohexanecarboxylate

CAS No.: 190717-38-5

Cat. No.: B3112599

Get Quote

An In-depth Technical Guide to Ethyl 4-Bromocyclohexanecarboxylate

This guide provides a comprehensive technical overview of ethyl 4-
bromocyclohexanecarboxylate, a valuable bifunctional building block in modern organic

synthesis. Designed for researchers, medicinal chemists, and drug development professionals,

this document delves into the compound's properties, synthesis, characterization, and

reactivity, grounding theoretical knowledge in practical application.

Core Compound Identification
Ethyl 4-bromocyclohexanecarboxylate is a saturated carbocyclic compound featuring an

ethyl ester and a bromine substituent at positions 1 and 4, respectively. This substitution

pattern makes it a versatile intermediate, allowing for the introduction of the cyclohexane

scaffold into more complex molecular architectures, a common motif in pharmacologically

active compounds.[1] The presence of two distinct functional groups—an electrophilic carbon at

the C-Br bond and an ester moiety—provides orthogonal handles for sequential chemical

transformations.
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Table 1: Compound Identifiers

Identifier Value Source

IUPAC Name

ethyl 4-
bromocyclohexane-1-
carboxylate

[2]

CAS Number 190717-38-5 [2]

Molecular Formula C₉H₁₅BrO₂ [2]

Canonical SMILES CCOC(=O)C1CCC(CC1)Br [2]

| InChIKey | GRDZAJONGSPUNQ-UHFFFAOYSA-N |[2] |

Physicochemical & Computed Properties
While extensive experimental data for this specific molecule is not widely published, its

properties can be reliably predicted using computational models. These properties are

essential for planning reactions, purification procedures, and for understanding the compound's

behavior in various solvent systems.

Table 2: Physicochemical Properties

Property Value (Computed) Source

Molecular Weight 235.12 g/mol [2]

XLogP3 2.5 PubChem

Topological Polar Surface Area 26.3 Å² PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

| Rotatable Bond Count | 3 | PubChem |
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Synthesis Methodology: A Self-Validating Protocol
A robust and logical synthesis of ethyl 4-bromocyclohexanecarboxylate is achieved through

the Fischer esterification of its corresponding carboxylic acid, which is commercially available.

[3][4] This method is widely used, scalable, and the reaction equilibrium can be effectively

controlled.

Proposed Synthetic Pathway: Fischer Esterification
The reaction involves heating the carboxylic acid with an excess of ethanol in the presence of a

strong acid catalyst, typically sulfuric acid or dry hydrogen chloride.[5] The use of excess

alcohol serves a dual purpose: it acts as the solvent and drives the equilibrium towards the

product side, in accordance with Le Châtelier's principle.
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Caption: Proposed synthesis of ethyl 4-bromocyclohexanecarboxylate.

Detailed Experimental Protocol
Apparatus: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer. All

glassware must be thoroughly dried.

Reagents:

4-Bromocyclohexane-1-carboxylic acid (1.0 eq)[6]

Anhydrous Ethanol (10-20 eq, serves as solvent)

Concentrated Sulfuric Acid (0.1-0.2 eq, catalyst)
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Saturated Sodium Bicarbonate solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Ethyl Acetate or Diethyl Ether (for extraction)

Procedure:

To the round-bottom flask, add 4-bromocyclohexane-1-carboxylic acid and anhydrous

ethanol.

Stir the mixture until the acid dissolves.

Carefully add the concentrated sulfuric acid dropwise to the stirring solution.

Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress can

be monitored by Thin-Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Reduce the volume of the mixture by approximately half using a rotary evaporator to

remove excess ethanol.

Dilute the residue with ethyl acetate and transfer to a separatory funnel.

Carefully wash the organic layer with saturated sodium bicarbonate solution until

effervescence ceases. This step neutralizes the acidic catalyst.

Wash the organic layer with brine, then dry over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude ester by vacuum distillation to yield ethyl 4-
bromocyclohexanecarboxylate as a liquid.
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Spectroscopic Characterization (Predicted)
The identity and purity of the synthesized compound must be validated through spectroscopic

methods. Below are the predicted data based on the compound's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The spectrum will show characteristic signals for the ethyl group and the

diastereotopic protons of the cyclohexane ring. The proton geminal to the bromine atom (H-

4) is expected to be the most downfield of the ring protons.

¹³C NMR: In a proton-decoupled spectrum, six distinct signals are expected, corresponding

to the nine carbon atoms, accounting for the molecular symmetry.[7]

Table 3: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 4.15 Quartet (q) 2H -O-CH₂-CH₃

~ 4.00 Multiplet (m) 1H CH-Br (H-4)

~ 2.40 Multiplet (m) 1H CH-COOEt (H-1)

~ 2.20 - 1.80 Multiplet (m) 8H Ring -CH₂- (H-2,3,5,6)

| ~ 1.25 | Triplet (t) | 3H | -O-CH₂-CH₃ |

Table 4: Predicted ¹³C NMR Spectral Data (101 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~ 175 C=O (Ester)

~ 60.5 -O-CH₂-CH₃

~ 52 C-Br (C-4)

~ 43 C-COOEt (C-1)

~ 34 C-2, C-6

~ 30 C-3, C-5

| ~ 14.2 | -O-CH₂-CH₃ |

Infrared (IR) Spectroscopy & Mass Spectrometry (MS)
IR Spectroscopy: The spectrum will be dominated by a strong carbonyl stretch from the ester

group.

Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for the

molecular ion due to the presence of one bromine atom (⁷⁹Br and ⁸¹Br in an approximate 1:1

ratio).

Table 5: Predicted IR and Mass Spectrometry Data

Method Feature Predicted Value

IR C=O (Ester) stretch ~1730 cm⁻¹ (Strong)

C-O (Ester) stretch ~1170-1250 cm⁻¹ (Strong)

C-H (sp³) stretch ~2850-2960 cm⁻¹

C-Br stretch ~550-650 cm⁻¹

MS (EI) Molecular Ion (M⁺) m/z 234/236 (1:1 ratio)

| | Key Fragment | m/z 155 ([M-Br]⁺) |
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Chemical Reactivity & Applications in Drug
Development
Ethyl 4-bromocyclohexanecarboxylate is a bifunctional molecule whose reactivity is

dominated by its two functional groups. This dual reactivity makes it a powerful intermediate for

building molecular complexity.[1] Bromine's role in modern pharmaceuticals is significant, often

enhancing the biological activity of molecules.[8]

Reactions at the C-Br Bond: The secondary bromide is a good leaving group, making it

susceptible to nucleophilic substitution (Sₙ2) reactions with a variety of nucleophiles (e.g.,

amines, azides, thiols, cyanides). It can also be used to form Grignard reagents or

participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira), enabling the formation of C-C, C-N, and C-O bonds.[1]

Reactions at the Ester Group: The ester can undergo hydrolysis to the corresponding

carboxylic acid, transesterification, amidation with amines to form amides, or reduction to the

primary alcohol.

Reactivity at C-Br Reactivity at Ester

Derivative Scaffolds

Ethyl 4-Bromocyclohexanecarboxylate

Nucleophilic Substitution

Nu⁻

Grignard Formation

Mg

Cross-Coupling
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H₃O⁺/OH⁻

Amidation

R₂NH

Reduction

LiAlH₄
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Caption: Key reaction pathways for ethyl 4-bromocyclohexanecarboxylate.
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Safety & Handling
While a specific Safety Data Sheet (SDS) for ethyl 4-bromocyclohexanecarboxylate is not

widely available, data from analogous brominated organic esters suggest appropriate

precautions.[9][10]

General Handling: Use in a well-ventilated area or a chemical fume hood. Avoid contact with

skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including

safety goggles, nitrile gloves, and a lab coat.

Hazards:

May cause skin and serious eye irritation.[6]

May cause respiratory irritation.[6]

Combustible liquid. Keep away from heat, sparks, and open flames.

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[11]

Eye Contact: Rinse cautiously with water for several minutes.[11]

Inhalation: Move person to fresh air.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
Ethyl 4-bromocyclohexanecarboxylate is a highly functionalized and versatile intermediate

for organic synthesis. Its predictable reactivity allows for its strategic incorporation into complex

molecules, particularly in the fields of medicinal chemistry and materials science. This guide

provides a foundational framework for its synthesis, characterization, and safe handling,

enabling researchers to confidently utilize this valuable chemical building block in their

development programs.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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